Cas no 2549063-12-7 (5-({3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-2,4-dimethyl-1,3-thiazole)

• Product Name: 5-({3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-2,4-dimethyl-1,3-thiazole
• CAS No: 2549063-12-7
• MF: C₁₃H₁₇BrN₄S
• MW: 341.269880056381
• CID: 5315025
• PubChem ID: 154830527
• Update Time: 2025-08-03

5-({3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-2,4-dimethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• AKOS040715734
• 5-({3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-2,4-dimethyl-1,3-thiazole
• 2549063-12-7
• F6677-3889
• 5-[[3-[(4-Bromo-1H-pyrazol-1-yl)methyl]-1-azetidinyl]methyl]-2,4-dimethylthiazole

• Inchi： 1S/C13H17BrN4S/c1-9-13(19-10(2)16-9)8-17-4-11(5-17)6-18-7-12(14)3-15-18/h3,7,11H,4-6,8H2,1-2H3
• InChI Key： CBNHDJFYHMSZRA-UHFFFAOYSA-N
• SMILES： S1C(CN2CC(CN3C=C(Br)C=N3)C2)=C(C)N=C1C

Computed Properties

• Exact Mass: 340.03573g/mol
• Monoisotopic Mass: 340.03573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 439.4±35.0 °C(Predicted)
• pka: 7.19±0.10(Predicted)

Additional information on 5-({3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-2,4-dimethyl-1,3-thiazole

5-({3-[(4-Bromo-1H-Pyrazol-1-Yl)Methyl]Azetidin-1-Yl}Methyl)-2,4-Dimethyl-1,3-Thiazole: A Comprehensive Overview

The compound with CAS No. 2549063-12-7, known as 5-({3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}methyl)-2,4-dimethyl-1,3-thiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiazole ring system and a pyrazole moiety. The integration of these functional groups provides the molecule with exceptional chemical and biological properties.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role as a bioactive agent in drug discovery programs. The thiazole core is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents. Additionally, the presence of the pyrazole group enhances the molecule's stability and bioavailability, which are critical factors in drug development.

The synthesis of 5-{[3-(4-bromo-pyrazolylmethyl)azetidinyl]methyl}-2,4-dimethylthiazole involves a multi-step process that combines advanced organic synthesis techniques. The reaction sequence typically includes nucleophilic substitution reactions and cyclization steps to construct the azetidine ring and the thiazole framework. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, improving both yield and purity.

In terms of applications, this compound has shown promise in the development of antitumor agents. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation. Furthermore, its structural versatility allows for modifications that could potentially enhance its efficacy and reduce side effects.

Another area where this compound has gained traction is in the field of sensor technology. The thiazole moiety exhibits electrochemical properties that make it suitable for use in biosensors designed to detect specific analytes. Researchers are actively exploring its potential as a sensing material for applications in environmental monitoring and healthcare.

From a structural perspective, the molecule's azetidine ring contributes to its rigidity and planarity, which are essential for stabilizing interactions with biological targets. The bromine substituent on the pyrazole ring further enhances its electronic properties, making it an attractive candidate for various chemical transformations.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have shown that it exhibits fluorescence under certain conditions, which could be exploited for imaging applications in biotechnology. This dual functionality—combining chemical reactivity with optical properties—underscores its versatility as a building block in molecular design.

In conclusion, 5-{[3-(4-bromo-pyrazolylmethyl)azetidinyl]methyl}-2,4-dimethylthiazole represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.